Cas no 2230804-01-8 (1H-Pyrazol-3-amine, 5-(5-fluoro-2-methylphenyl)-)

• Product Name: 1H-Pyrazol-3-amine, 5-(5-fluoro-2-methylphenyl)-
• CAS No: 2230804-01-8
• MF: C₁₀H₁₀FN₃
• MW: 191.204905033112
• MDL: MFCD34603796
• CID: 5184405
• Update Time: 2025-10-28

1H-Pyrazol-3-amine, 5-(5-fluoro-2-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-3-amine, 5-(5-fluoro-2-methylphenyl)-

• MDL： MFCD34603796
• Inchi： 1S/C10H10FN3/c1-6-2-3-7(11)4-8(6)9-5-10(12)14-13-9/h2-5H,1H3,(H3,12,13,14)
• InChI Key： FGSPLEGGTUCIBQ-UHFFFAOYSA-N
• SMILES： N1C(C2=CC(F)=CC=C2C)=CC(N)=N1

Additional information on 1H-Pyrazol-3-amine, 5-(5-fluoro-2-methylphenyl)-

1H-Pyrazol-3-amine, 5-(5-fluoro-2-methylphenyl)-: A Comprehensive Overview

The compound 1H-Pyrazol-3-amine, 5-(5-fluoro-2-methylphenyl)-, with the CAS registry number 2230804-01-8, is a significant molecule in the field of organic chemistry. This compound belongs to the class of pyrazoles, which are five-membered aromatic heterocycles containing two nitrogen atoms. The presence of a fluoro group and a methyl substituent on the phenyl ring introduces unique electronic and steric properties, making this compound highly versatile in various applications.

Recent studies have highlighted the potential of pyrazole derivatives in drug discovery. For instance, researchers have explored the role of 1H-Pyrazol-3-amine, 5-(5-fluoro-2-methylphenyl)- as a lead compound in the development of anti-inflammatory and anticancer agents. The ability of this compound to modulate key cellular pathways has been extensively investigated, showcasing its promise in therapeutic interventions.

In addition to its pharmacological applications, 1H-Pyrazol-3-amine, 5-(5-fluoro-2-methylphenyl)- has also found relevance in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as in the development of light-emitting diodes (LEDs) and sensors. Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound, further enhancing its potential for large-scale applications.

The synthesis of 1H-Pyrazol-3-amine, 5-(5-fluoro-2-methylphenyl)- typically involves a multi-step process that includes nucleophilic substitution and cyclization reactions. The incorporation of fluorine and methyl groups into the molecule is achieved through carefully designed reaction sequences that ensure high yields and purity. These synthetic strategies have been optimized based on recent research findings, making the production of this compound more efficient and cost-effective.

The structural characterization of this compound has been carried out using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These studies have provided insights into the molecular geometry and stability of 1H-Pyrazol-3-amine, 5-(5-fluoro-2-methylphenyl)-, further supporting its suitability for various applications.

In conclusion, 1H-Pyrazol-3-amine, 5-(5-fluoro-2-methylphenyl)- stands out as a valuable molecule with diverse applications across multiple fields. Its unique chemical properties and recent research advancements underscore its importance in contemporary scientific endeavors. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an even more significant role in future innovations.